Cas no 963-15-5 ((Z)-1,2-Bis(phenylsulfonyl)ethene)

(Z)-1,2-Bis(phenylsulfonyl)ethene structure
963-15-5 structure
Product Name:(Z)-1,2-Bis(phenylsulfonyl)ethene
CAS No:963-15-5
MF:C14H12O4S2
MW:308.372681617737
MDL:MFCD00010140
CID:805760
PubChem ID:87564476
Update Time:2024-03-01

(Z)-1,2-Bis(phenylsulfonyl)ethene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[(1Z)-1,2-ethenediylbis(sulfonyl)]bis-
    • (Z)-1,2-Bis(phenylsulfonyl)ethene
    • CIS-1,2-BIS(PHENYLSULFONYL)ETHYLENE
    • (Z)-1,1'-[1,2-Ethenediylbis(sulfonyl)]bis-benzene
    • (Z)-1,2-Bis(benzenesulfonyl)ethylene
    • Z-1,2-Bis(phenylsulfonyl)ethylene
    • NSC202472
    • (z)-1,2-bis(phenylsulfonyl)ethylene
    • AK151470
    • AX8288077
    • ST50998284
    • ST24036504
    • (Z)-1-(2-(phenylsulfonyl)vinylsulfonyl)benzene
    • [(1Z)-2-(benzenesulfonyl)ethenesulfonyl]benzene
    • {[(1Z)-2-(phenylsulfonyl)vinyl]sulfonyl}benzene
    • Benzene,1,1'-[1,2-ethenediylbis(sulfonyl)]bis-, (Z)
    • 1,1′-[(1Z)-1,2-Ethenediylbis(sulfonyl)]bis[benzene] (ACI)
    • Benzene, 1,1′-[1,2-ethenediylbis(sulfonyl)]bis-, (Z)- (ZCI)
    • Ethylene, 1,2-bis(phenylsulfonyl)-, (Z)- (8CI)
    • (Z)-1,2-Di(phenylsulfonyl)ethylene
    • cis-1,2-Di(phenylsulfonyl)ethylene
    • cis-Bis(phenylsulfonyl)ethylene
    • MDL： MFCD00010140
    • Inchi： 1S/C14H12O4S2/c15-19(16,13-7-3-1-4-8-13)11-12-20(17,18)14-9-5-2-6-10-14/h1-12H/b12-11-
    • InChI Key： YGBXMKGCEHIWMO-QXMHVHEDSA-N
    • SMILES： S(C1C=CC=CC=1)(=O)(=O)/C=C\S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 308.01800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • Surface Charge: 0
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.355
  • Melting Point: 101-102 ºC
  • Boiling Point: 545 ºC
  • Flash Point: 363 ºC
  • PSA: 85.04000
  • LogP: 4.56700
  • Solubility: Not determined

(Z)-1,2-Bis(phenylsulfonyl)ethene Security Information

(Z)-1,2-Bis(phenylsulfonyl)ethene Customs Data

  • HS CODE：2904100000
  • Customs Data：

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(Z)-1,2-Bis(phenylsulfonyl)ethene Pricemore >>

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Alichem
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 963-15-5 95%
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(Z)-1,2-Bis(phenylsulfonyl)ethene Production Method

Production Method 1

156-59-2 156-59-2
963-15-5 963-15-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ;  rt; 30 min, rt; 23 h, 80 - 90 °C
1.2 Reagents: Hydrogen peroxide Catalysts: Diphenyl diselenide Solvents: Dichloromethane ,  Water ;  cooled; overnight, rt
1.3 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform ;  cooled; overnight, rt
Reference
Organic semiconductor material and organic electronic device
, United States, , ,

Production Method 2

873-55-2 873-55-2
6262-45-9 6262-45-9
963-15-5 963-15-5
Reaction Conditions
Reference
Product subclass 10: 1,2-bis(sulfur-functionalized) alkenes
Chandler, C.; Torres, R. R.; Erkkila, A.; List, B., Science of Synthesis, 2008, 32, 365-380

Production Method 3

963-15-5 963-15-5
Reaction Conditions
Reference
Reactions of α-chlorinated ethers in the presence of zinc. XV. Reaction of α,β-dichloroethyl ether with thiophenols in the presence of zinc
Lapkin, I. I.; Zelenina, N. S., Tr. Ural'sk. Un-tov. Organ. Khimiya, 1975, (3), 148-51

Production Method 4

18893-62-4 18893-62-4
963-15-5 963-15-5
Reaction Conditions
1.1 Reagents: Diphenyl diselenide ,  Hydrogen peroxide Solvents: Water
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
Reference
Nanoparticles formed from aggregates of chlorophyll analogs and spacer molecules and their manufacture
, Japan, , ,

Production Method 5

18893-62-4 18893-62-4
963-15-5 963-15-5
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Hydrogen peroxide Solvents: Acetic acid ,  Water ;  0 °C; 3 h, 100 °C
1.2 Reagents: Sodium dithionite
Reference
Method for preparing cis-diphenylsulfonyl ethylene
, China, , ,

Production Method 6

156-60-5 156-60-5
963-15-5 963-15-5
963-16-6 963-16-6
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  70 - 90 °C
Reference
1,2-Bis(phenylsulfonyl)ethylene
De Lucchi, Ottorino; Pasquato, Lucia; Rollin, Patrick; Tatibouet, Arnaud, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-5

Production Method 7

18893-62-4 18893-62-4
963-15-5 963-15-5
Reaction Conditions
Reference
1,2-Bis(phenylsulfonyl)ethylene
De Lucchi, Ottorino; Pasquato, Lucia, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-10

Production Method 8

963-15-5 963-15-5
Reaction Conditions
Reference
An alternative inexpensive preparation of (phenylsulfonyl)ethylene
Cossu, Sergio; De Lucchi, Ottorino; Durr, Richard; Fabris, Fabrizio, Synthetic Communications, 1996, 26(2), 211-16

Production Method 9

963-15-5 963-15-5
Reaction Conditions
Reference
The (Z)- and (E)-1,2-bis(phenylsulfonyl)ethylenes as synthetic equivalents to acetylene as dienophile
De Lucchi, Ottorino; Lucchini, Vittorio; Pasquato, Lucia; Modena, Giorgio, Journal of Organic Chemistry, 1984, 49(4), 596-604

(Z)-1,2-Bis(phenylsulfonyl)ethene Raw materials

(Z)-1,2-Bis(phenylsulfonyl)ethene Preparation Products

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